1-(4-chlorobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)piperidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CBMEP, and it belongs to the class of sulfonylpiperidines. CBMEP has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of CBMEP involves its ability to bind to specific ion channels and receptors in the nervous system. This binding leads to the inhibition of ion flow through these channels, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
CBMEP has been shown to have a wide range of biochemical and physiological effects, including the inhibition of ion channels in the nervous system, the reduction of neurotransmitter release, and the modulation of synaptic plasticity. These effects can have implications for the treatment of various neurological and psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of CBMEP is its ability to selectively block specific ion channels and receptors, which can help researchers better understand the mechanisms underlying various physiological processes. However, CBMEP also has certain limitations, including its potential toxicity and the need for careful dosing in experiments.
Future Directions
There are several potential future directions for research involving CBMEP, including its use in the study of neurodegenerative diseases, the development of new drugs for the treatment of neurological and psychiatric disorders, and the exploration of its potential as a tool for gene editing and other genetic therapies. Additionally, further research is needed to better understand the mechanisms underlying CBMEP's effects and to develop more effective dosing strategies for experimental use.
Synthesis Methods
The synthesis of CBMEP involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with 4-methylpiperidine-1-carboxylic acid, followed by the addition of piperidine. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Scientific Research Applications
CBMEP has been used in a variety of scientific research applications, including the study of ion channels and receptors in the nervous system. This compound has been shown to be a potent blocker of certain ion channels, which can help researchers better understand the mechanisms underlying various physiological processes.
properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-N-cyclohexylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O3S/c19-15-8-10-17(11-9-15)25(23,24)21-12-4-5-14(13-21)18(22)20-16-6-2-1-3-7-16/h8-11,14,16H,1-7,12-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRHWEGUOHKFJBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00389968 |
Source
|
Record name | STK140974 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00389968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-chlorophenyl)sulfonyl]-N-cyclohexylpiperidine-3-carboxamide | |
CAS RN |
460327-36-0 |
Source
|
Record name | STK140974 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00389968 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.